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Compound of Interest

Compound Name:

2,6-dinitro-N,N-bis[(1,1,2,2,3,3,3-

2H7)propyl]-4-

(trifluoromethyl)aniline

Cat. No.: B1436205 Get Quote

Introduction

Trifluralin is a selective, pre-emergence dinitroaniline herbicide used to control a variety of

annual grasses and broadleaf weeds. Understanding its environmental fate—how it

metabolizes and degrades—is crucial for assessing its ecological impact and ensuring food

safety. Isotopically labeled compounds are invaluable tools in these studies. Trifluralin-d14, a

deuterated analog of Trifluralin, serves as an ideal internal standard for quantitative analysis.

Its chemical behavior is nearly identical to the unlabeled parent compound, but its distinct mass

allows for precise differentiation and quantification using mass spectrometry. This minimizes

experimental errors arising from sample extraction and matrix effects, enabling more accurate

and reliable results in metabolism and degradation studies.

These application notes provide a comprehensive overview and detailed protocols for utilizing

Trifluralin-d14 in soil metabolism, aqueous photodegradation, and microbial degradation

studies.

Physicochemical Properties of Trifluralin
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Property Value

Chemical Name
α,α,α-trifluoro-2,6-dinitro-N,N-dipropyl-p-

toluidine

Molecular Formula C₁₃H₁₆F₃N₃O₄

Molar Mass 335.28 g/mol

Water Solubility <1 mg/L at 27 °C[1]

Vapor Pressure 1.37 x 10⁻² Pa at 25 °C[1]

Log K_ow_ 5.27[2]

Application Notes: Trifluralin Metabolism and
Degradation Pathways
Trifluralin dissipates in the environment through three primary pathways: photodegradation,

aerobic biodegradation, and anaerobic biodegradation. The principal transformation reactions

include:

N-dealkylation: The sequential removal of the N-propyl groups.

Reduction of Nitro Groups: The conversion of the nitro groups (NO₂) to amino groups (NH₂).

Cyclization: The formation of benzimidazole derivatives.

The use of Trifluralin-d14 is critical for accurately tracing these pathways and quantifying the

formation and decline of metabolites.
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Primary Degradation Pathways of Trifluralin
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Degradation Products
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and cyclized compounds)
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Caption: Overview of Trifluralin degradation pathways.

Major Metabolites of Trifluralin
Numerous metabolites of Trifluralin have been identified in soil and water. The table below lists

some of the major degradation products.

Metabolite Designation Chemical Name

TR-2 α,α,α-trifluoro-2,6-dinitro-N-propyl-p-toluidine

TR-3 α,α,α-trifluoro-2,6-dinitro-p-toluidine

TR-4
3-nitro-N²,N²-dipropyl-5-

(trifluoromethyl)benzene-1,2-diamine[3]

TR-5
α,α,α-trifluoro-5-nitro-N⁴-propyl-toluene-3,4-

diamine

TR-13
2-ethyl-7-nitro-1-propyl-5-(trifluoromethyl)-

benzimidazole

TR-15 2-ethyl-7-nitro-5-(trifluoromethyl)-benzimidazole

Quantitative Degradation Data
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The degradation rate of Trifluralin is often expressed as a half-life (DT₅₀), which is the time

required for 50% of the initial concentration to dissipate.

Table 1: Aerobic Soil Metabolism of Trifluralin

Soil Type Temperature (°C)
Half-life (DT₅₀) in
days

Reference

Sandy Loam 22 81 - 356 [2]

Clay Loam 22 81 - 356 [2]

Loam 22 81 - 356 [2]

Table 2: Anaerobic Soil Metabolism of Trifluralin

Soil Type Temperature (°C)
Half-life (DT₅₀) in
days

Reference

Various 22
32 - 58 (% AR after 60

days)
[2]

Table 3: Photodegradation of Trifluralin

Medium Light Source Half-life (DT₅₀) Reference

Sandy Loam Soil Simulated Sunlight 41 days [2]

Natural Waters Natural Sunlight 12 - 29 hours [4]

Water/Sediment

System
Not Specified 1 - 2 days (in water) [2]

Experimental Protocols
Protocol for Aerobic and Anaerobic Soil Metabolism
Study (Adapted from OECD 307)
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This protocol describes a laboratory study to determine the rate and route of Trifluralin-d14

degradation in soil under aerobic and anaerobic conditions.
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Workflow for Soil Metabolism Study

Preparation

Incubation

Analysis

Soil Sieving & Characterization

Spike Soil with Trifluralin-d14

Aerobic Incubation
(22°C, up to 120 days)

Anaerobic Incubation
(Flooding, N2 purge)

Trap Volatiles (CO2, Organics) Periodic Sampling of Soil & Traps

Solvent Extraction

LC-MS/MS Analysis

Data Analysis (DT50, Metabolite ID)
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Workflow for Aqueous Photodegradation Study

Preparation

Exposure

Analysis

Prepare Sterile Aqueous Solution of Trifluralin-d14

Prepare Dark Controls

Irradiate with Simulated Sunlight
(e.g., Xenon Arc Lamp)

Incubate Dark Controls at Same Temperature

Periodic Sampling of Irradiated & Dark Solutions

Direct Analysis by HPLC or LC-MS/MS

Data Analysis (DT50, Quantum Yield)
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Workflow for Microbial Degradation Study

Preparation

Incubation

Analysis

Prepare & Sterilize Growth Medium

Set up Microcosms:
Medium + Trifluralin-d14 + Inoculum

Grow Bacterial Inoculum

Incubate with Shaking
(e.g., 28°C, 30 days)

Prepare Abiotic & Metabolic Controls

Periodic Sampling

Solvent Extraction

LC-MS/MS Analysis

Calculate % Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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